N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-3-ethoxypropanamide

• IUPAC Name: N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-3-ethoxypropanamide
• InChI: InChI=1S/C16H26N2O5S/c1-5-18(6-2)24(20,21)13-8-9-15(22-4)14(12-13)17-16(19)10-11-23-7-3/h8-9,12H,5-7,10-11H2,1-4H3,(H,17,19)
• InChI Key: PKIJVIUWSQUIKO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)OC)NC(=O)CCOCC
• Molecular Formula: C16H26N2O5S
• Molecular Weight: 358.5 g/mol

Description

N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-3-ethoxypropanamide, also known as EMA-401, is a small molecule drug that is being developed for the treatment of neuropathic pain. Neuropathic pain is a type of chronic pain that is caused by damage to the nervous system. It is a complex condition that can be difficult to treat, and there is a significant unmet need for new and effective therapies.

Mechanism of Action

The Nav1.7 channel is a key target for the treatment of neuropathic pain, as it plays a crucial role in the transmission of pain signals in the nervous system. N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-3-ethoxypropanamide acts by selectively blocking the Nav1.7 channel, which reduces the transmission of pain signals and leads to a reduction in pain.
Biochemical and Physiological Effects:
In addition to its effects on pain, N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-3-ethoxypropanamide has also been shown to have other biochemical and physiological effects. For example, it has been shown to reduce inflammation in the nervous system, which may contribute to its pain-relieving effects. N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-3-ethoxypropanamide has also been shown to have a favorable safety profile, with no significant adverse effects observed in preclinical studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-3-ethoxypropanamide for lab experiments is its specificity for the Nav1.7 channel. This allows researchers to selectively target this channel and study its role in neuropathic pain. However, one limitation of N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-3-ethoxypropanamide is that it may not be effective in all types of neuropathic pain, as there are multiple mechanisms that contribute to this condition.

Future Directions

There are several future directions for the development of N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-3-ethoxypropanamide and related compounds. One area of focus is the optimization of the drug's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion. Another area of focus is the development of combination therapies that target multiple mechanisms of neuropathic pain. Finally, there is a need for further clinical studies to establish the safety and efficacy of N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-3-ethoxypropanamide in humans.
Conclusion:
In conclusion, N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-3-ethoxypropanamide is a promising drug candidate for the treatment of neuropathic pain. Its specificity for the Nav1.7 channel and favorable safety profile make it an attractive target for further development. Future research will be needed to optimize the drug's properties and establish its efficacy in humans.

Scientific Research Applications

N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-3-ethoxypropanamide has been the subject of extensive scientific research, and there is a growing body of evidence to support its potential as a treatment for neuropathic pain. In preclinical studies, N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-3-ethoxypropanamide has been shown to be effective in reducing pain in animal models of neuropathic pain. These studies have demonstrated that N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-3-ethoxypropanamide acts by blocking a specific type of ion channel in the nervous system, known as the Nav1.7 channel.